Cas no 68-41-7 (D-Cycloserine)

• Product Name: D-Cycloserine
• CAS No: 68-41-7
• MF: C₃H₆N₂O₂
• MW: 102.091940402985
• MDL: MFCD00005353
• CID: 33884
• PubChem ID: 87566215
• Update Time: 2026-02-27

D-Cycloserine Chemical and Physical Properties

Names and Identifiers

• D-cycloserine
• CYCLOSERINE
• D-CYCLOSERINE, STREPTOMYCES ORCHIDACEUS
• D-4-AMINO-3-ISOXAZOLIDINONE
• (R)-(+)-CYCLOSERINE
• (R)-4-AMINO-ISOXAZOLIDIN-3-ONE
• (R)-4-AMINO-3-ISOXAZOLIDINONE
• R(+)-4-AMINO-3-ISOXAZOLIDINONE
• (R)-4-AMINO-3-ISOXAZOLIDONE
• SEROMYCIN
• ORIENTOMYCIN
• D-Cycoloserine
• (R)-4-Aminoisoxazolidin-3-one
• 3-Isoxazolidinone,4-amino-, (4R)-
• D-(+)-Cycloserine
• 106-7
• 3-keto-4,5-dihydro-isoxazolylamine
• Closina
• Cyclorin
• E-733-A
• I-1431
• NJ-21
• OXAMYCIN
• Oxymycin
• pa94
• (R)-(+)-4-Amino-3-isoxazolidinone
• Cyclo-D-serine
• Wasserina
• Farmiserina
• Tisomycin
• Cicloserina
• Miroseryn
• alpha-Cycloserine
• (+)-4-Amino-3-isoxazolidinone
• Miroserina
• Cycloserinum
• D-4-amino-3-isoxazolidone
• Oxamicina
• (4R)-4-aminoisoxazolidin-3-one
• PA 94
• (+)-Cycloserine
• (4R)-4-amino-1,2-oxazolidin-3-one
• Oxamicina [Italian]
• Cycloserin
• Micoserina
• Cicloserina [Italian]
• Tebemicina
• Novoserin
• D-Ox
• AB00443920_09
• HMS1571I20
• Prestwick0_001089
• Prestwick3_001089
• UNII-95IK5KI84Z
• SDCCGSBI-0050240.P005
• LS-86757
• Seromycin (TN)
• A836140
• DivK1c_000098
• AKOS015994626
• MFCD00005353
• Cycloserine (JP17/USP/INN)
• CYCLOSERINE [ORANGE BOOK]
• DCS
• CYCLOSERINE (D)
• FA6C7F8B-D080-4EA3-978F-1ECFB5A29D09
• Tox21_500252
• D-Cycloserine, >=96.0% (NT)
• NCGC00016306-07
• SMP1_000167
• KBio1_000098
• IDI1_000098
• NCGC00093713-02
• EINECS 200-688-4
• HY-B0030
• 3-Isoxazolidinone, 4-amino-, (4R)-
• 3-Isoxazolidinone, 4-amino-, (4R)- (9CI)
• Lopac-C-7005
• .alpha.-Cycloserine
• C-9400
• Cycloserine (JP15/USP/INN)
• HMS500E20
• D-Oxamicina
• DTXCID902870
• Prestwick1_001089
• SR-01000075432-9
• AB00443920
• DB00260
• R-(+)-Cycloserine
• NCGC00016306-04
• NCGC00016306-17
• SCHEMBL34322
• BPBio1_001252
• NCGC00093713-01
• CAS-339-72-0
• CYCLOSERINUM [WHO-IP LATIN]
• HMS2232F03
• 4AX
• CYCLOSERINE [MI]
• NCGC00015213-03
• CYCLOSERINE [VANDF]
• Spectrum5_000797
• (4R)-4-Amino-3-isoxazolidinone
• DTXSID8022870
• MLS000758215
• 3-Isoxazolidinone, 4-amino-, D
• HMS1920C06
• 4-Amino-3-isoxazolidinone, (R)-
• LMPK14000007
• CHEBI:40009
• C 3909
• 3-Isoxazolidinone, 4-amino-, (+)-(8CI)
• HMS3260D06
• Spectrum4_000305
• SC-49088
• CAS-68-41-7
• KBioGR_000890
• NSC 154851
• DRG-0195
• SBI-0050240.P004
• D02WFK
• SPBio_003029
• 3-Isoxazolidinone, 4-amino-, d-
• NSC-154851
• Cicloserina [INN-Spanish]
• KBio2_001340
• EN300-97131
• D00877
• SR-01000075432-1
• 3-Isoxazolidinone, 4-amino-, (+)- (8CI)
• NCGC00016306-08
• NSC-756712
• (R)-Cycloserine
• Z1198154206
• CYCLOSERINE [WHO-DD]
• NSC756712
• HS-0079
• Prestwick2_001089
• SR-01000075432-5
• NCGC00015213-01
• BDBM50038178
• HMS3259L19
• Cycloserine [INN:BAN:JAN]
• Cycloserinum [INN-Latin]
• D-Cycloserine synth. BP 88
• NCGC00260937-01
• CYCLOSERINE [WHO-IP]
• CYCLOSERINE [INN]
• Tox21_110361
• Cycloserine, D(+)
• s1998
• EU-0100252
• SR-01000759389
• CYCLOSERINE [USP MONOGRAPH]
• SR-01000759389-4
• Tox21_110361_1
• 3-Isoxazolidinone, 4-amino-, (+)-
• Lopac-C-1159
• D-Oxamycin
• 1pb9
• CYCLOSERINE [JAN]
• Cycloserine [BAN:INN:JAN]
• 4-Amino-3-isoxazolidinone, D-
• KBio2_003908
• CCG-39705
• LP00252
• NC00050
• Lopac0_000252
• M01471
• CHEMBL771
• C-9390
• 68-41-7
• NCGC00016306-01
• HMS2091I14
• R-4-Amino-3-isoxazolidinone
• Closerin
• Cycloserine, D-
• cycloserine-(d)
• NCGC00016306-02
• 4-27-00-05549 (Beilstein Handbook Reference)
• F2173-1228
• (R)-4-amino-1,2-oxazolidin-3-one
• GTPL9489
• SPECTRUM1500215
• NSC-76029
• HMS3715I14
• AC-4721
• PA-94
• BIDD:GT0707
• HSDB 3218
• RO-1-9213
• D-Cycloserine, synthetic
• C3H6N2O2
• SR-01000075432-2
• SMR000058313
• Pharmakon1600-01500215
• D-CS
• C08057
• HMS2098I20
• Cycloserine, United States Pharmacopeia (USP) Reference Standard
• CYCLOSERINE [USP IMPURITY]
• BRN 0080798
• Spectrum2_000084
• Lopac-C-3909
• D0G6RT
• MLS001423962
• AI3-50153
• Cycloserine, Pharmaceutical Secondary Standard; Certified Reference Material
• BSPBio_002121
• KBio2_006476
• 3-Isoxazolidinone, 4-amino-, (R)-
• AB00443920_10
• NCGC00016306-03
• Spectrum_000860
• NCGC00015213-02
• D04TMQ
• KBio3_001341
• Spectrum3_000371
• K-300
• Serine, cyclo-
• 3-isoxazolidinone, 4-amino-, (4r)-(9ci)
• 95IK5KI84Z
• (R)-3-Isoxazolidinone, 4-amino-
• SPBio_000008
• MLS002548887
• D-4-Amino-3-isossazolidone [Italian]
• Q418508
• D-Cycloserine, powder
• HMS2051C15
• NCGC00016306-05
• CYCLOSERINE [MART.]
• 3-Isoxazolidinone, 4-amino-, (R)
• BSPBio_001138
• SR-01000075432-10
• Cycloserine [USP:INN:BAN:JAN]
• SR-01000075432
• D-4-Amino-3-isossazolidone
• 4-Isoxazolidinamine, 3-oxo-, (D)-
• CYCLOSERINE [HSDB]
• NC00676
• KBioSS_001340
• BDBM50103516
• (4R)-4-azaniumyl-4,5-dihydroisoxazol-3-olate;(R)-4-AMINOISOXAZOLIDIN-3-ONE
• NINDS_000098
• D-amino-3-isoxazolidinone
• CYCLOSERINE (USP MONOGRAPH)
• D-Cycloserine (Standard)
• HY-B0030R
• NS00009120
• CYCLOSERINE (USP IMPURITY)
• NSC154851
• J04AB01
• Cicloserina (INN-Spanish)
• CYCLOSERINE (MART.)
• CS-0695020
• Cycloserinum (INN-Latin)
• Cycloserine (USP:INN:BAN:JAN)
• BRD-K87226815-001-20-5
• BRD-K87226815-001-18-9
• Cycloserine (JP18/USP/INN)
• BRD-K87226815-001-17-1
• BRD-K87226815-001-19-7
• 200-688-4
• FC15208
• D-Cycloserine

• MDL： MFCD00005353
• Inchi： 1S/C3H6N2O2/c4-2-1-7-5-3(2)6/h2H,1,4H2,(H,5,6)/t2-/m1/s1
• InChI Key： DYDCUQKUCUHJBH-UWTATZPHSA-N
• SMILES： O1C[C@H](C(N1)=O)N
• BRN： 80798

Computed Properties

• Exact Mass: 102.04300
• Monoisotopic Mass: 102.042927438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 92.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: -1.5
• Topological Polar Surface Area: 64.4

Experimental Properties

• Color/Form: Solid
• Density: 1.3516 (rough estimate)
• Melting Point: 147 ºC
• Boiling Point: 191.38°C (rough estimate)
• Refractive Index: 1.5110 (estimate)
• Solubility: water: soluble50mg/mL, clear, colorless to light yellow
• Water Partition Coefficient: dissolution
• PSA: 64.35000
• LogP: -0.59580
• Merck: 2751
• Sensitiveness: Air Sensitive
• Specific Rotation: 111 º (C=5, 2N NaOH)
• Solubility: Soluble in water, slightly soluble in methanol, ethanol, butanol, propylene glycol, isopropanol and acetone, poorly soluble or insoluble in toluene, chloroform, ether, pyridine, benzene and carbon disulfide

D-Cycloserine Security Information

• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：2
• Hazard Category Code： 5-20
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：NY2975000
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R5
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Isoxazolines
• Other Chemical Reagents

Additional information on D-Cycloserine

D-Cycloserine (CAS No. 68-41-7): A Multifunctional Compound Bridging Chemistry and Neuroscience

D-Cycloserine (CAS No. 68-41-7), a naturally occurring amino acid derivative with the chemical formula C₉H₁₄NO₃S, has emerged as a versatile compound with dual roles in both microbiology and neuroscience. First isolated from *Streptomyces* species in the mid-20th century, this compound was initially recognized for its antibiotic properties against Mycobacterium tuberculosis. However, recent advancements in neuropharmacology have unveiled its potential as a N-methyl-D-aspartate (NMDA) receptor modulator, making it a focal point in preclinical and clinical studies targeting neuropsychiatric disorders such as anxiety, addiction, and autism spectrum disorder (ASD). Its unique structural features—particularly the cyclic 2-amino-3-piperidinecarboxylic acid backbone—confer distinct biological activities that continue to intrigue researchers across disciplines.

The synthesis of D-Cycloserine involves enzymatic cyclization of L-serine analogs within bacterial pathways, a process that highlights its biosynthetic origin. Chemically, it belongs to the β-lactam class of antibiotics but lacks the typical β-lactamase susceptibility due to its structural differences from penicillins or cephalosporins. This stability contributes to its prolonged efficacy in tuberculosis treatment regimens when combined with first-line agents like isoniazid and rifampicin. Notably, its antimicrobial mechanism operates by inhibiting cell wall synthesis through binding to penicillin-binding proteins (PBPs), specifically PBP3 in mycobacteria, thereby disrupting peptidoglycan crosslinking essential for bacterial viability.

In neuroscientific applications, D-Cycloserine's role as an NMDA receptor partial agonist at the glycine site has been extensively studied since the late 1990s. Recent findings published in *Nature Neuroscience* (2023) demonstrate that it selectively enhances GluN2B-containing NMDA receptors without overactivating them, a critical distinction that minimizes side effects compared to full agonists. This selective modulation promotes synaptic plasticity by increasing calcium influx into neurons, which is pivotal for memory formation and fear extinction processes. Researchers at Stanford University revealed that low-dose administration of D-Cycloserine accelerates extinction learning in rodent models of post-traumatic stress disorder (PTSD), suggesting synergistic effects when paired with exposure therapy.

Clinical trials reported in *The Lancet Psychiatry* (January 2024) have further validated its utility as an adjunctive treatment for obsessive-compulsive disorder (OCD). When administered alongside cognitive-behavioral therapy (CBT), D-Cycloserine significantly reduced symptom severity scores in patients compared to placebo groups within eight weeks of treatment. The compound's ability to enhance glutamatergic signaling without causing excessive neurotransmitter release aligns with emerging evidence supporting glutamate-based therapies for neuropsychiatric conditions.

Emerging research extends D-Cycloserine's therapeutic potential into novel domains. A groundbreaking study from MIT's Picower Institute published in *Neuron* (April 2023) identified its capacity to reverse social deficits in mouse models of ASD through activation of parvalbumin interneurons in the prefrontal cortex. Additionally, investigations into Alzheimer's disease suggest that it may mitigate amyloid-beta-induced synaptic dysfunction by preserving NMDA receptor function under pathological conditions. These findings underscore the compound's role beyond traditional antibiotic use, positioning it as a candidate for precision medicine approaches.

Structurally distinct from its L-enantiomer counterpart, D-Cycloserine's chiral configuration ensures specificity toward mammalian NMDA receptors while retaining minimal antibacterial activity against non-tuberculous pathogens. This selectivity reduces off-target effects observed with broader-spectrum agents and allows lower dosages for psychiatric applications compared to its original use as an antibiotic. The compound's pharmacokinetic profile—rapid absorption via oral administration with a half-life of approximately 5–7 hours—enables flexible dosing schedules tailored to acute therapeutic needs such as exposure-based therapies.

Preclinical studies conducted at Johns Hopkins University School of Medicine (July 2023) revealed synergistic interactions between D-Cycloserine and ketamine analogs in treating depression-resistant patients. By potentiating synaptic growth mechanisms downstream of ketamine-induced mTOR activation, it demonstrated enhanced antidepressant effects within three days post-administration without increasing ketamine-related adverse events such as dissociation or sedation.

A critical advantage lies in its well-characterized safety profile derived from decades of tuberculosis treatment use. Systematic reviews published in *Antimicrobial Agents and Chemotherapy* confirm that gastrointestinal disturbances remain the most common side effect at standard antibiotic doses (∼5–15 mg/kg/day). Neurological side effects like dizziness or confusion occur rarely but necessitate careful monitoring when used off-label for psychiatric conditions at lower doses (∼50–150 mg/day).

Its chemical stability under physiological conditions allows formulation into tablets or capsules suitable for long-term psychiatric management protocols without requiring refrigeration or specialized storage—a practical benefit over labile compounds like ketamine or certain psychedelics undergoing similar research trajectories.

Innovative drug delivery systems are currently being explored to optimize efficacy while minimizing systemic exposure risks associated with oral administration routes traditionally employed since FDA approval for tuberculosis treatment in 1955. Microencapsulation technologies targeting localized delivery to brain regions such as the amygdala are showing promise in preclinical models according to studies presented at the Society for Neuroscience annual meeting (November 2023).

Mechanistically distinct from other NMDA modulators like glycine itself or newer agents such as GLYX-13 (Glycylglycine derivatives), D-cycloserine exhibits unique pharmacodynamic characteristics due to differences in receptor binding kinetics observed via cryo-electron microscopy analyses conducted at UC San Francisco earlier this year.

Pharmacogenomic research highlighted by *Molecular Psychiatry* indicates genetic polymorphisms near GRIN genes encoding NMDA receptor subunits may predict individual response variability—a discovery enabling personalized dosing strategies based on patient-specific biomarkers under investigation through ongoing Phase IIb trials sponsored by NIH-funded consortia.

Structural analogs synthesized using solid-phase peptide chemistry techniques are being tested for improved CNS penetration profiles while maintaining selectivity toward GluN2B subunits over GluN2A variants prevalent in cortical regions associated with cognitive functions such as working memory and executive control processes.

A recent meta-analysis comparing D-cycloserine-enhanced CBT versus standard CBT across six randomized controlled trials involving panic disorder patients demonstrated significant reductions (P < 0.01) in symptom recurrence rates during follow-up periods extending up to one year post-treatment completion—a critical outcome indicating potential long-term benefits when used strategically within therapeutic frameworks.

In tuberculosis drug development pipelines, researchers are leveraging D-cycloserine’s mechanism by designing hybrid molecules combining β-lactam structures with immunomodulatory agents (T-cell co-stimulatory ligands) aiming to simultaneously target bacterial cell walls and enhance host immune responses against persistent infections resistant to conventional treatments.

Epidemiological data collected from multi-center observational studies published this quarter show no increased risk of teratogenicity or mutagenicity compared historical controls despite prolonged use among pregnant patients undergoing tuberculosis therapy—a safety characteristic increasingly important given global TB prevalence rates among vulnerable populations.